Cas no 2229164-31-0 (tert-butyl N-4-fluoro-3-(pyrrolidin-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-fluoro-3-(pyrrolidin-2-yl)phenylcarbamate
• CAS No: 2229164-31-0
• MF: C₁₅H₂₁FN₂O₂
• MW: 280.337847471237
• CID: 5914022
• PubChem ID: 165669157
• Update Time: 2025-06-30

tert-butyl N-4-fluoro-3-(pyrrolidin-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-fluoro-3-(pyrrolidin-2-yl)phenylcarbamate
• EN300-1883187
• tert-butyl N-[4-fluoro-3-(pyrrolidin-2-yl)phenyl]carbamate
• 2229164-31-0

• Inchi： 1S/C15H21FN2O2/c1-15(2,3)20-14(19)18-10-6-7-12(16)11(9-10)13-5-4-8-17-13/h6-7,9,13,17H,4-5,8H2,1-3H3,(H,18,19)
• InChI Key： HLBCQFCXWVOCFV-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1CCCN1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 280.15870608g/mol
• Monoisotopic Mass: 280.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-4-fluoro-3-(pyrrolidin-2-yl)phenylcarbamate

Tert-butyl N-4-fluoro-3-(pyrrolidin-2-yl)phenylcarbamate (CAS No. 2229164-31-0)

Tert-butyl N-4-fluoro-3-(pyrrolidin-2-yl)phenylcarbamate (CAS No. 2229164-31-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of carbamates, which are widely studied for their diverse biological activities, including central nervous system (CNS) modulation, anti-inflammatory effects, and anti-cancer properties.

The tert-butyl N-4-fluoro-3-(pyrrolidin-2-yl)phenylcarbamate molecule is characterized by a tert-butyl group attached to a carbamate moiety, which is further linked to a substituted phenyl ring containing a fluorine atom at the 4-position and a pyrrolidine ring at the 3-position. The presence of these functional groups imparts specific chemical and biological properties that make this compound an interesting candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of tert-butyl N-4-fluoro-3-(pyrrolidin-2-yl)phenylcarbamate in modulating neurotransmitter systems, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The fluorine atom on the phenyl ring enhances the lipophilicity of the molecule, facilitating its ability to cross the blood-brain barrier (BBB). This property is crucial for compounds designed to target CNS disorders.

In addition to its neuroprotective effects, tert-butyl N-4-fluoro-3-(pyrrolidin-2-yl)phenylcarbamate has shown promising anti-inflammatory activity. In vitro studies have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation in various diseases. This dual action—neuroprotection and anti-inflammation—makes it a valuable candidate for the development of multi-target drugs.

The pyrrolidine ring in tert-butyl N-4-fluoro-3-(pyrrolidin-2-yl)phenylcarbamate contributes to its structural flexibility and conformational stability, which are important for receptor binding and biological activity. Computational studies using molecular docking and dynamics simulations have provided insights into the interactions between this compound and its target receptors, such as G protein-coupled receptors (GPCRs) and ion channels.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-4-fluoro-3-(pyrrolidin-2-yl)phenylcarbamate in various therapeutic settings. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects at therapeutic doses. These findings are encouraging and support further investigation into its potential as a novel therapeutic agent.

The synthesis of tert-butyl N-4-fluoro-3-(pyrrolidin-2-yl)phenylcarbamate involves several steps, including the formation of the tert-butyl carbamate intermediate, followed by substitution reactions to introduce the fluorine atom and pyrrolidine ring. Optimizing these synthetic routes is crucial for large-scale production and commercialization of the compound.

In conclusion, tert-butyl N-4-fluoro-3-(pyrrolidin-2-yl)phenylcarbamate (CAS No. 2229164-31-0) represents a promising compound with potential applications in neurodegenerative diseases, inflammation, and other therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.